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Compound of Interest

4-(4-
Compound Name:
Bromobenzyloxy)benzaldehyde

Cat. No. B120819

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 4-(4-
Bromobenzyloxy)benzaldehyde, a versatile chemical intermediate with significant
applications in organic synthesis and medicinal chemistry. It covers the compound's chemical
properties, detailed synthesis protocols, and its potential roles in drug discovery and materials
science.

Core Chemical Properties

4-(4-Bromobenzyloxy)benzaldehyde is an aromatic aldehyde characterized by a
benzaldehyde core substituted at the para-position with a 4-bromobenzyloxy group.[1] This
structure provides two key reactive sites: the aldehyde group, which can undergo various
transformations like oxidation and reduction, and the bromine atom on the benzyl group, which
is ideal for metal-catalyzed cross-coupling reactions.[1]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b120819?utm_src=pdf-interest
https://www.benchchem.com/product/b120819?utm_src=pdf-body
https://www.benchchem.com/product/b120819?utm_src=pdf-body
https://www.benchchem.com/product/b120819?utm_src=pdf-body
https://www.benchchem.com/es/product/b120819
https://www.benchchem.com/es/product/b120819
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 149833-95-4 [2][3][4]
Molecular Formula C14H11BrO2 [1]12]
Molecular Weight 291.14 g/mol [11[2]
4-[(4-
IUPAC Name bromophenyl)methoxylbenzald  [1]
ehyde
4-((4-
Synonyms Bromobenzyl)oxy)benzaldehyd  [5][6]
e
White to off-white crystalline
Appearance [7]

powder

Spectroscopic Data

While specific experimental spectra for this exact compound are not publicly available, the
following data can be predicted based on the analysis of closely related analogs such as 4-((4-
Chlorobenzyl)oxy)benzaldehyde and comparative spectral data of other para-substituted
benzaldehydes.[8][9]

Predicted Spectroscopic Data

o (ppm): 9.80-9.90 (s, 1H, CHO), 7.80-7.85 (d,
2H, ArH), 7.50-7.55 (d, 2H, ArH), 7.30-7.35 (d,
2H, ArH), 7.00-7.05 (d, 2H, ArH), 5.10 (s, 2H,
CH2)

1H NMR (400 MHz, CDCls)

5 (ppm): 190.8, 163.5, 135.5, 132.0, 130.5,

#C NMR (101 MRz, €DCls) 129.5, 122.0, 115.2, 70.0

Note: The predicted values are for reference and should be confirmed by experimental
analysis.
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Synthesis and Experimental Protocols

The primary synthesis route for 4-(4-Bromobenzyloxy)benzaldehyde is a nucleophilic
substitution reaction (specifically, a Williamson ether synthesis) between 4-
hydroxybenzaldehyde and 4-bromobenzyl bromide.[1]

Experimental Protocol: Synthesis

This protocol is adapted from a standard procedure for the synthesis of analogous
benzyloxybenzaldehyde compounds.[10]

Materials:

4-hydroxybenzaldehyde

e 4-bromobenzyl bromide

e Anhydrous potassium carbonate (K2COs)

o Ethanol (EtOH)

o Ethyl acetate (EtOAC)

o Diethyl ether (Et20)

e 5% Sodium hydroxide (NaOH) solution

o Saturated sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSOQOa)

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 4-
hydroxybenzaldehyde (1.0 eq), 4-bromobenzyl bromide (1.05 eq), and anhydrous potassium
carbonate (3.5 eq) in ethanol.

o Reflux: Heat the mixture to reflux under a nitrogen atmosphere for approximately 14 hours.
The reaction can be monitored by Thin Layer Chromatography (TLC).

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b120819?utm_src=pdf-body
https://www.benchchem.com/es/product/b120819
https://pmc.ncbi.nlm.nih.gov/articles/PMC3007533/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workup: After the reaction is complete, cool the mixture to room temperature and filter to
remove the potassium carbonate. Wash the residue thoroughly with ethyl acetate.

Solvent Removal: Combine the filtrate and washes, and remove the solvent under reduced
pressure using a rotary evaporator.

Extraction: Dissolve the resulting crude residue in diethyl ether. Wash the ether solution
sequentially with a 5% sodium hydroxide solution, distilled water, and finally with a saturated
brine solution.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and remove the solvent under reduced pressure.

Purification: Recrystallize the crude product from ethanol to yield pure 4-(4-
Bromobenzyloxy)benzaldehyde as colorless crystals.
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Synthesis Workflow for 4-(4-Bromobenzyloxy)benzaldehyde

Reactants & Reagents
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4-(4-Bromobenzyloxy)benzaldehyde
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Synthesis of 4-(4-Bromobenzyloxy)benzaldehyde.

Applications in Drug Discovery and Research

This compound is a valuable building block due to its dual reactivity. Its utility spans several

areas of chemical and pharmaceutical research.
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e Synthetic Intermediate: The bromine atom makes it an excellent substrate for palladium-
catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, enabling the
construction of complex biaryl structures.[1]

e Enzyme Inhibition: Research indicates that the compound and its derivatives have potential
as enzyme inhibitors, a critical area in drug development for various diseases.[1]

» Antimicrobial and Anticancer Activity: Studies have highlighted the potential of 4-(4-
Bromobenzyloxy)benzaldehyde derivatives as antimicrobial agents.[1] Furthermore,
related structures have been investigated for their anticancer properties, with one study
noting effects on MCF-7 breast cancer cells.[1] The core structure is related to intermediates
used in the synthesis of non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV
treatment.[10]
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Role in Drug Discovery Pipeline
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The compound's role in a drug discovery pipeline.

Safety and Handling

As with all laboratory chemicals, 4-(4-Bromobenzyloxy)benzaldehyde should be handled with
appropriate care in a well-ventilated fume hood.

¢ GHS Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin),
H332 (Harmful if inhaled).[5]
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» Signal Word: Warning.[5]
e Precautionary Statements: P261, P264, P270, P271, P280.[5]

o Personal Protective Equipment (PPE): Wear protective gloves, safety glasses, and a lab
coat.

This product is intended for research and development purposes only.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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